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Compound of Interest

Compound Name: Strontium bromide monohydrate

Cat. No.: B080916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Strontium bromide monohydrate
(SrBr₂·H₂O), a compound of growing interest in various scientific fields. This document

furnishes detailed information on its chemical identifiers, physicochemical properties, and

experimental protocols for its synthesis and characterization, tailored for a scientific audience.

Chemical Identifiers and Nomenclature
Strontium bromide exists in several forms, primarily as an anhydrous salt, a monohydrate, and

a hexahydrate. Accurate identification is crucial for experimental reproducibility. The primary

identifier for Strontium bromide monohydrate is CAS number 14519-13-2.[1] It is important

to distinguish this from the CAS numbers for the anhydrous form (10476-81-0) and the

hexahydrate (7789-53-9).[2]

A summary of the key identifiers for Strontium bromide monohydrate and its related

compounds is presented in Table 1.
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Identifier
Strontium Bromide
Monohydrate

Strontium Bromide
Anhydrous

Strontium Bromide
Hexahydrate

CAS Number 14519-13-2[1] 10476-81-0[3] 7789-53-9[4]

PubChem CID 17749157[5] 25302[6] 165644[4]

EC Number - 233-969-5[2][3] 629-397-4[4]

UNII - 1NG558X5VJ[2] 7I32N2UD6W[4]

InChI Key
NGCOUPFTCAQKJM

-UHFFFAOYSA-L[1]

YJPVTCSBVRMESK-

UHFFFAOYSA-L[2]

FLMJUJXBFKFYOZ-

UHFFFAOYSA-L[7]

Molecular Formula SrBr₂·H₂O SrBr₂[8] SrBr₂·6H₂O[4]

IUPAC Name
strontium;dibromide;h

ydrate[5]
Strontium bromide[2]

strontium;dibromide;h

exahydrate[4]

Physicochemical Properties
The physicochemical properties of strontium bromide and its hydrates are essential for their

application in research and development. A comparative summary of these properties is

provided in Table 2.

Property
Strontium Bromide
Monohydrate

Strontium Bromide
Anhydrous

Strontium Bromide
Hexahydrate

Molecular Weight 265.44 g/mol [5] 247.43 g/mol [6] 355.52 g/mol [4]

Appearance
White crystalline

powder

White, odorless,

crystalline powder[9]

White hygroscopic

crystals or crystalline

powder

Density - 4.216 g/cm³ 2.386 g/cm³[2]

Melting Point Decomposes 643 °C 88.2 °C[10]

Solubility Soluble in water

Soluble in water,

ethanol; Insoluble in

ether[2]

Soluble in water
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Experimental Protocols
The synthesis of Strontium bromide monohydrate is typically a two-step process involving

the initial synthesis of the hexahydrate form, followed by a controlled dehydration.

Synthesis of Strontium Bromide Hexahydrate
(SrBr₂·6H₂O)
Strontium bromide hexahydrate can be synthesized by reacting Strontium carbonate (SrCO₃)

or Strontium hydroxide (Sr(OH)₂) with hydrobromic acid (HBr).[1][2]

Reaction using Strontium Carbonate: SrCO₃(s) + 2HBr(aq) → SrBr₂(aq) + H₂O(l) + CO₂(g)[1]

Reaction using Strontium Hydroxide: Sr(OH)₂(aq) + 2HBr(aq) → SrBr₂(aq) + 2H₂O(l)[1]

Detailed Methodology:

Reactant Preparation: Prepare a stoichiometric amount of either Strontium carbonate or

Strontium hydroxide.

Reaction: Slowly add hydrobromic acid to the strontium salt under constant stirring. The

reaction with strontium carbonate will evolve carbon dioxide gas. Ensure the reaction is

carried out in a well-ventilated fume hood.

Crystallization: Once the reaction is complete, the resulting solution contains aqueous

Strontium bromide. The hexahydrate can be crystallized from this solution by slow

evaporation at room temperature.[10]

Purification: The resulting crystals can be purified by recrystallization from water.[9]

Preparation of Strontium Bromide Monohydrate
(SrBr₂·H₂O)
The monohydrate is obtained through the controlled dehydration of the hexahydrate.

Dehydration Reaction: SrBr₂·6H₂O(s) → SrBr₂·H₂O(s) + 5H₂O(g)

Detailed Methodology:
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Drying: Place the synthesized Strontium bromide hexahydrate crystals in a circulating air

oven.

Heating: Heat the sample at a controlled temperature. It has been demonstrated that heating

at 70°C for several hours is effective for this conversion.[1][11] Another source suggests that

heating at 100°C in the air will also yield the monohydrate.[1]

Monitoring: The conversion to the monohydrate can be confirmed by monitoring the mass

loss corresponding to the removal of five water molecules.[11]

Further Dehydration: It is crucial to control the temperature, as further heating to 180°C will

result in the formation of the anhydrous form.[1][2]

Characterization
Crystal Structure Analysis
The crystal structure of Strontium bromide monohydrate and its anhydrous form has been

elucidated using X-ray diffraction techniques.[1][12] The anhydrous α-form of Strontium

bromide possesses a tetragonal crystal system with the space group P4/n.[1][2]

Logical Workflow
The following diagram illustrates the synthesis and dehydration pathway for producing

Strontium bromide monohydrate.

Caption: Synthesis and dehydration pathway of Strontium bromide hydrates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Strontium bromide monohydrate | 14519-13-2 | Benchchem [benchchem.com]

2. Strontium bromide - Wikipedia [en.wikipedia.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b080916
https://elib.dlr.de/135638/1/Manuscript_elib.pdf
https://www.benchchem.com/product/b080916
https://elib.dlr.de/135638/1/Manuscript_elib.pdf
https://www.benchchem.com/product/b080916
https://en.wikipedia.org/wiki/Strontium_bromide
https://www.benchchem.com/product/b080916?utm_src=pdf-body
https://www.benchchem.com/product/b080916
https://ntrs.nasa.gov/citations/19650028414
https://www.benchchem.com/product/b080916
https://en.wikipedia.org/wiki/Strontium_bromide
https://www.benchchem.com/product/b080916?utm_src=pdf-body
https://www.benchchem.com/product/b080916?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b080916
https://en.wikipedia.org/wiki/Strontium_bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Strontium bromide anhydrous, powder, 99.995 trace metals 10476-81-0
[sigmaaldrich.com]

4. Strontium bromide hexahydrate | Br2H12O6Sr | CID 165644 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Strontium bromide monohydrate | Br2H2OSr | CID 17749157 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. Strontium bromide | Br2Sr | CID 25302 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. Strontium bromide hexahydrate | 7789-53-9 [sigmaaldrich.com]

8. heegermaterials.com [heegermaterials.com]

9. Strontium bromide | 10476-81-0 [chemicalbook.com]

10. chembk.com [chembk.com]

11. elib.dlr.de [elib.dlr.de]

12. ntrs.nasa.gov [ntrs.nasa.gov]

To cite this document: BenchChem. [A Comprehensive Technical Guide to Strontium
Bromide Monohydrate: Identifiers, Properties, and Experimental Protocols]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b080916#cas-
number-and-identifiers-for-strontium-bromide-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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